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Compound of Interest

Compound Name: Fkbp12 protac RC32

Cat. No.: B8103596

Introduction

RC32 is a potent, cell-permeable proteolysis-targeting chimera (PROTAC) designed for the
targeted degradation of the FK506-binding protein 12 (FKBP12).[1] It is a heterobifunctional
molecule composed of Rapamycin, which binds to FKBP12, and Pomalidomide, a ligand that
recruits the Cereblon (CRBN) E3 ubiquitin ligase.[1][2][3] By inducing the formation of a ternary
complex between FKBP12 and CRBN, RC32 triggers the ubiquitination and subsequent
degradation of the FKBP12 protein by the proteasome. This chemical knockdown strategy has
been effectively demonstrated in various cell lines and in vivo models, including mice, rats,
pigs, and rhesus monkeys, making it a valuable tool for studying FKBP12 function.

Proper preparation of stock solutions is critical for ensuring the reproducibility and accuracy of
experimental results. Due to the high molecular weight and complex structure typical of
PROTACSs, RC32 exhibits limited aqueous solubility. This document provides detailed protocols
for preparing high-concentration stock solutions in an organic solvent and subsequent working
solutions for in vitro and in vivo applications.

Physicochemical and Storage Data

All quantitative data for RC32 is summarized in the table below for quick reference. Adherence
to the recommended storage conditions is crucial to maintain the stability and activity of the

compound.
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Parameter Value Reference
Molecular Weight 1426.69 g/mol

Chemical Formula C75H107N7020

CAS Number 2375555-66-9

Purity >98%

-80°C for up to 6 months;

Storage (Stock Solution)
-20°C for up to 1 month.

Handii Aliquot to avoid repeated
andlin
J freeze-thaw cycles.

Solubility and Vehicle Formulation

RC32 is sparingly soluble in agueous solutions. A high-concentration stock solution is typically
prepared in dimethyl sulfoxide (DMSO). For in vivo administration, a specific vehicle
formulation is required to create a stable suspension.

Solvent | Vehicle Concentration & Notes Reference

A 10 mg/mL clear stock
DMSO _
solution can be prepared.

) ) 1 mg/mL suspended solution.
In Vivo Formulation ) o
Requires sonication.

Composition: 10% DMSO,
40% PEG300, 5% Tween-80,
45% Saline.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action for RC32 and the general workflow
for preparing stock solutions.
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Caption: Mechanism of action for RC32 PROTAC.
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1. Weigh RC32 Powder
(Use calibrated balance)

2. Reconstitute in DMSO
(To desired high concentration, e.g., 10 mM)

3. Ensure Complete Dissolution
(Vortex, sonicate, or gently warm)

4. Quality Control (Optional)
(Confirm concentration/purity)

4
5. Aliquot Solution
(Into low-binding tubes)

l

6. Store Aliquots
(-80°C or -20°C)

Click to download full resolution via product page

Caption: Workflow for preparing RC32 stock solutions.
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Experimental Protocols

Materials and Equipment

e RC32 powder

e Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

e Polyethylene glycol 300 (PEG300)

o Tween-80 (Polysorbate 80)

 Sterile saline solution (0.9% NacCl)

» Sterile, low-protein-binding microcentrifuge tubes
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

» Bath sonicator

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions RC32 is a potent bioactive compound. Handle with care in a well-ventilated
area or a chemical fume hood. Always wear appropriate PPE to avoid direct contact with skin
and eyes. Refer to the Safety Data Sheet (SDS) for complete handling and safety information.

Protocol 1: High-Concentration Stock Solution in DMSO (e.g., 10 mM)

This protocol describes the preparation of a high-concentration stock solution, which is ideal for
long-term storage and for making serial dilutions for in vitro experiments.

o Calculation: Determine the mass of RC32 required.

o Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol)
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o Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 1426.69 g/mol = 14.27
mg

e Weighing: Carefully weigh the calculated amount of RC32 powder using an analytical
balance and place it into a sterile tube.

o Reconstitution: Add the calculated volume of DMSO to the tube.

» Dissolution: Tightly cap the tube and vortex thoroughly. If the compound does not fully
dissolve, use a bath sonicator for 5-10 minutes or warm gently at 37°C until the solution is
clear.

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense
the stock solution into smaller, single-use aliquots in low-protein-binding tubes. Store the
aliquots at -80°C for up to 6 months or -20°C for up to 1 month.

Protocol 2: Preparing Working Solutions for In Vitro Experiments

e Thawing: Thaw a single aliquot of the high-concentration DMSO stock solution at room
temperature.

 Dilution: Perform serial dilutions of the DMSO stock into pre-warmed sterile cell culture
medium to achieve the desired final concentrations.

o Important: Ensure the final concentration of DMSO in the cell culture does not exceed a
level that affects cell viability (typically <0.1%). Prepare a vehicle control with the same
final concentration of DMSO.

o Application: Add the diluted working solution to your cell cultures immediately.
Protocol 3: Preparing a 1 mg/mL Suspension for In Vivo Administration

This protocol is based on a published formulation for creating a homogenous suspension
suitable for intraperitoneal or oral administration in animal models.

e Prepare a 10 mg/mL Stock in DMSO: If not already prepared, make a 10 mg/mL clear stock
solution of RC32 in DMSO as described in Protocol 1.
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» Vehicle Preparation (per 1 mL final volume):

o

In a sterile tube, add 400 pL of PEG300.

[¢]

Add 100 pL of the 10 mg/mL RC32 stock solution (from step 1) to the PEG300. Mix
thoroughly by vortexing.

[¢]

Add 50 pL of Tween-80 to the mixture. Mix thoroughly again.

[¢]

Add 450 pL of sterile saline to the tube.

e Final Suspension: Vortex the final mixture vigorously. To ensure a uniform suspension,
sonicate the solution until it appears homogenous. This preparation results in a 1 mg/mL
suspended solution of RC32.

o Administration: Use the suspension immediately after preparation. If it settles, vortex or
sonicate briefly before administration to ensure consistent dosing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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